Tert-butyl N-[(5-dimethylphosphorylpyridin-2-yl)methyl]carbamate

• IUPAC Name: tert-butyl N-[(5-dimethylphosphorylpyridin-2-yl)methyl]carbamate
• InChI: InChI=1S/C13H21N2O3P/c1-13(2,3)18-12(16)15-8-10-6-7-11(9-14-10)19(4,5)17/h6-7,9H,8H2,1-5H3,(H,15,16)
• InChI Key: SUUISGVHPWQQLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=NC=C(C=C1)P(=O)(C)C
• Molecular Formula: C13H21N2O3P
• Molecular Weight: 284.29 g/mol

Description

Tert-butyl N-[(5-dimethylphosphorylpyridin-2-yl)methyl]carbamate is a chemical compound with the CAS Number: 2551117-48-5. It has a molecular weight of 284.3. This compound is used in various applications including catalysis, drug synthesis, and material science.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H21N2O3P/c1-13(2,3)18-12(16)15-8-10-6-7-11(9-14-10)19(4,5)17/h6-7,9H,8H2,1-5H3,(H,15,16). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.

Scientific Research Applications

Synthesis of Biologically Active Compounds

• Intermediate in Pharmaceutical Synthesis : The compound serves as a critical intermediate in the synthesis of biologically active molecules. For example, Zhao et al. (2017) describe the synthesis of an important intermediate for omisertinib (AZD9291), a medication used in cancer treatment. Their work outlines a rapid synthetic method for this compound, emphasizing its significance in the pharmaceutical industry (Zhao et al., 2017).

Chemical Synthesis and Reactivity

• Chemical Reactivity and Synthesis Applications : Ortiz et al. (1999) demonstrated the utility of a related carbamate in organic synthesis, focusing on the reaction of O-tert-butyl N-(chloromethyl)-N-methyl carbamate with lithium powder to achieve functionalized carbamates. This process underlines the compound's role in enabling diverse synthetic pathways and generating compounds with potential applications in various fields, from material science to bioactive molecules (Ortiz et al., 1999).

Crystallography and Structural Analysis

• Crystal Structure Analysis : Studies on crystal structures, such as those conducted by Baillargeon et al. (2017), provide insight into the molecular interactions and stability of carbamate derivatives. These analyses are crucial for understanding the properties of new materials and their potential applications in technology and pharmaceuticals (Baillargeon et al., 2017).

Environmental and Analytical Chemistry

• Analytical Applications : Crespo-Corral et al. (2008) explored the derivatization reaction of carbamate and phenylurea herbicides for their determination in water samples by gas chromatography-mass spectrometry. This work emphasizes the compound's relevance in environmental monitoring and the development of analytical methods for detecting potentially hazardous substances (Crespo-Corral et al., 2008).